Cas no 1806906-48-8 (4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine
• CAS No: 1806906-48-8
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4809574
• Update Time: 2025-10-19

4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-1-3-5(9)4(6(10)11)2-13-7(3)12/h2,6H,1H2
• InChI Key： NHQITEJKNSPYBA-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C(=CN=1)C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine

Introduction to 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1806906-48-8)

4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine, identified by the CAS number 1806906-48-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of bromo, bromomethyl, and difluoromethyl substituents, as well as the iodine atom, make it a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications.

The bromomethylgroup at the 3-position and the difluoromethylgroup at the 5-position introduce unique reactivity and electronic properties to the pyridine core. These substituents can participate in various chemical transformations, such as nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions, which are essential for constructing more intricate molecular architectures. The iodineatom at the 2-position further enhances the compound's utility as a synthetic intermediate, allowing for palladium-catalyzed cross-coupling reactions with a wide range of organic substrates.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in drug discovery. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The bromomethyland difluoromethylgroups in4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine contribute to its pharmacological potential by influencing the electronic distribution and reactivity of the molecule.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the pyridine core with bromo, bromomethyl, and difluoromethylgroups, researchers can fine-tune the binding interactions with kinase active sites, leading to the development of more potent and selective inhibitors. The iodineatom also facilitates further derivatization through cross-coupling reactions, allowing for the introduction of additional pharmacophores that can enhance drug efficacy.

The difluoromethylgroup is particularly interesting from a medicinal chemistry perspective due to its ability to modulate metabolic stability and binding affinity. This substituent has been incorporated into numerous drug candidates because it can improve lipophilicity and resistance to metabolic degradation. In addition, the bromomethylgroup provides a versatile handle for further functionalization via nucleophilic addition reactions, enabling the construction of complex scaffolds with tailored biological properties.

In academic research, 4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine has been utilized as a key intermediate in synthesizing novel pyridine-based ligands for metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in catalysis, gas storage, and separation technologies. The presence of multiple reactive sites on this compound allows for precise control over its coordination chemistry, making it an invaluable tool for designing functional materials with specific properties.

The synthesis of4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include halogenation reactions to introduce the bromo, bromomethyl, and iodineatoms at specific positions on the pyridine ring. The difluoromethyl

The growing interest in this compound is also driven by its potential applications in agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine, particularly its halogenated substituents, make it an attractive candidate for developing novel agrochemical agents with improved efficacy and environmental safety.

In conclusion,4-Bromo-3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1806906-48-8) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.